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Compound of Interest

Compound Name: 8-Bromo-1-octanol

Cat. No.: B1265630 Get Quote

This in-depth technical guide provides a comprehensive overview of 8-Bromo-1-octanol, a key

intermediate in organic synthesis, particularly within the pharmaceutical and chemical

industries.[1] This document is intended for researchers, scientists, and drug development

professionals, offering detailed information on its chemical and physical properties, safety

protocols, and experimental procedures.

Chemical and Physical Properties
8-Bromo-1-octanol is an organic halogenated compound and a primary alcohol with the

chemical formula C8H17BrO.[1] At room temperature, it appears as a colorless to pale yellow

liquid with a faint, characteristic odor.[1] Its structure, featuring a terminal bromine atom and a

primary hydroxyl group, makes it a versatile bifunctional molecule in synthetic chemistry.[2]

Table 1: Physical and Chemical Properties of 8-Bromo-1-octanol
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Property Value Source(s)

Molecular Formula C8H17BrO [2][3][4]

Molar Mass 209.12 g/mol [2][3][4][5]

CAS Number 50816-19-8 [1][5]

Appearance
Colorless to yellow to orange

clear liquid
[1][6]

Density 1.22 g/mL at 25 °C [2][3][5][7][8]

Boiling Point 79-80 °C at 0.07 mmHg [3][5][7][8]

Flash Point 110 °C (230 °F) - closed cup [5][8]

Refractive Index n20/D 1.480 [3][5][7][8]

Solubility

Sparingly soluble in water;

soluble in many common

organic solvents like ethanol,

acetone, and ether.

[1]

Storage Temperature 2-8°C [5][8]

Safety and Hazard Information
8-Bromo-1-octanol is classified as a hazardous substance. It is crucial to handle this chemical

with appropriate safety precautions in a laboratory or industrial setting.

Table 2: GHS Hazard Classification for 8-Bromo-1-octanol
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific target organ toxicity

(single exposure)
3

H335: May cause respiratory

irritation

Acute toxicity, oral 4 H302: Harmful if swallowed

Source:[4][9]

Precautionary Measures and Personal Protective
Equipment (PPE)
When handling 8-Bromo-1-octanol, it is imperative to use appropriate personal protective

equipment to minimize exposure.[1]

Table 3: Recommended Personal Protective Equipment (PPE)

Type Specification

Eye/Face Protection Safety glasses with side-shields or goggles.[6]

Skin Protection Chemical resistant gloves (e.g., nitrile rubber).

Respiratory Protection

Use in a well-ventilated area. If vapors are

expected to be high, use a respirator with an

appropriate cartridge.

Body Protection Laboratory coat.

Source:[6][8][9]

First Aid Measures
In case of exposure to 8-Bromo-1-octanol, immediate first aid is crucial.
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Table 4: First Aid Procedures for 8-Bromo-1-octanol Exposure

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration.[6]

Skin Contact Wash off with soap and plenty of water.[6]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[9]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water.[6]

A logical workflow for handling emergencies is depicted below.
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First Aid Workflow for 8-Bromo-1-octanol Exposure

Exposure Occurs

Assess the Situation
(Inhalation, Skin, Eye, Ingestion)

Inhalation:
Move to fresh air.

Administer artificial respiration if needed.

Skin Contact:
Remove contaminated clothing.

Wash with soap and water.

Eye Contact:
Rinse with water for 15 mins.

Seek medical attention.

Ingestion:
Rinse mouth with water.
Do NOT induce vomiting.

Seek Medical Attention

Click to download full resolution via product page

Caption: First aid procedures following exposure to 8-Bromo-1-octanol.

Experimental Protocols
Synthesis of 8-Bromo-1-octanol from 1,8-octanediol
A common method for the synthesis of 8-Bromo-1-octanol is from 1,8-octanediol using

hydrobromic acid.[7][10]

Materials:

1,8-octanediol (110 mmol, 16 g)

Toluene (250 ml)
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Hydrobromic acid (48% aqueous solution, 137 mmol, 15.5 ml)

Anhydrous sodium sulfate

Distilled water

Brine

Procedure:

Dissolve 16 g (110 mmol) of 1,8-octanediol in 250 ml of toluene in a round-bottom flask.

Add 15.5 ml of 48% hydrobromic acid (137 mmol) to the solution.

Connect the flask to a Dean-Stark apparatus and reflux the mixture for 8 hours to remove the

water produced during the reaction.[7][10]

After 8 hours, cool the reaction mixture to room temperature.

Wash the mixture sequentially with two portions of distilled water and one portion of brine.[7]

[10]

Dry the organic layer over anhydrous sodium sulfate.[7][10]

Filter the mixture and evaporate the solvent to obtain 8-bromo-1-octanol. The product is

obtained in quantitative yield.[7][10]

The following diagram illustrates the synthesis workflow.
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Synthesis of 8-Bromo-1-octanol

Start: Dissolve 1,8-octanediol in Toluene

Add Hydrobromic Acid (48%)

Reflux for 8 hours with Dean-Stark

Cool to Room Temperature

Wash with Water and Brine

Dry over Anhydrous Sodium Sulfate

Filter and Evaporate Solvent

Product: 8-Bromo-1-octanol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 8-Bromo-1-octanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1265630?utm_src=pdf-body-img
https://www.benchchem.com/product/b1265630?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Storage
Proper handling and storage are essential to maintain the stability and safety of 8-Bromo-1-
octanol.

Handling:

Avoid contact with skin and eyes.[3]

Avoid inhalation of vapor or mist.[6]

Use only in well-ventilated areas.[9]

Keep away from incompatible materials such as strong oxidizing agents, amines, and strong

bases.[9]

Storage:

Store in a cool place.[6]

Keep the container tightly closed in a dry and well-ventilated place.[6]

Containers that are opened must be carefully resealed and kept upright to prevent leakage.

[6]

Recommended storage temperature is 2-8 °C.[6]

The general workflow for safe handling is outlined below.
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Safe Handling Workflow for 8-Bromo-1-octanol

Receive Chemical

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area (2-8°C)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a Ventilated Area

Use in Experiment

Spill Occurs

Dispose of Waste According to Regulations

Follow Spill Cleanup Protocol

Click to download full resolution via product page

Caption: General workflow for the safe handling of 8-Bromo-1-octanol.
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Toxicological and Ecological Information
The toxicological properties of 8-Bromo-1-octanol have not been fully investigated.[9]

However, it is known to be harmful if swallowed and causes skin, eye, and respiratory irritation.

[4][9] There is no conclusive evidence linking this specific compound to carcinogenicity, but it

should be handled with care.[1]

Ecological information is also limited. It is advised not to empty this chemical into drains and to

prevent its release into the environment.[6][9]

Applications in Research and Development
8-Bromo-1-octanol is a valuable intermediate in organic synthesis. It is used in the preparation

of surfactants, polymers, and biologically active molecules.[1] Its bifunctional nature allows the

bromine atom to serve as a leaving group for substitution reactions, while the hydroxyl group

can undergo various transformations. It has been used in the synthesis of pharmaceutical

compounds such as (E)-10-hydroxy-2-decenoic acid (royal jelly acid) and 8-phenylselanyl-

octan-1-ol.[2][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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